Cas no 62071-06-1 (Benzoic acid, 2,4-dihydroxy-6-(8Z)-8-pentadecen-1-yl-)

• Product Name: Benzoic acid, 2,4-dihydroxy-6-(8Z)-8-pentadecen-1-yl-
• CAS No: 62071-06-1
• MF: C₂₂H₃₄O₄
• MW: 362.502967357636
• CID: 1635215
• PubChem ID: 44584496
• Update Time: 2024-03-01

Benzoic acid, 2,4-dihydroxy-6-(8Z)-8-pentadecen-1-yl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dihydroxy-6-(8-pentadecenyl)-, (Z)-
• Benzoic acid, 2,4-dihydroxy-6-(8Z)-8-pentadecen-1-yl-
• 2,4-Dihydroxy-6-(8Z)-8-pentadecen-1-ylbenzoic acid
• CHEMBL479136
• DTXSID501229066
• 62071-06-1

• Inchi： 1S/C22H34O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-16-19(23)17-20(24)21(18)22(25)26/h7-8,16-17,23-24H,2-6,9-15H2,1H3,(H,25,26)/b8-7-
• InChI Key： ACSAQPSTIMIXGH-FPLPWBNLSA-N
• SMILES： OC1=CC(=CC(=C1C(=O)O)CCCCCCC/C=C\CCCCCC)O

Computed Properties

• Exact Mass: 362.24570956g/mol
• Monoisotopic Mass: 362.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 14
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives